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Introduction
Ethoxymethanol (CAS No. 10171-38-7), a simple hemiacetal, represents a key structural motif

in organic chemistry and biochemistry. As the adduct of formaldehyde and ethanol, it serves as

a fundamental example of hemiacetal chemistry. While its transient nature often makes it

challenging to isolate and characterize, understanding its properties, formation, and reactivity is

crucial for professionals in drug development and chemical synthesis. This technical guide

provides a comprehensive overview of ethoxymethanol, focusing on its core chemical

principles, available quantitative data, and relevant experimental and theoretical insights.

Core Concepts: The Hemiacetal Functional Group
A hemiacetal is a functional group characterized by a carbon atom bonded to both a hydroxyl (-

OH) group and an alkoxy (-OR) group. In the case of ethoxymethanol, the alkoxy group is an

ethoxy (-OCH2CH3) group. Hemiacetals are typically formed through the nucleophilic addition

of an alcohol to an aldehyde or a ketone. This reaction is reversible and the equilibrium can be

influenced by the concentrations of the reactants and the reaction conditions.

The formation of ethoxymethanol from formaldehyde and ethanol is a classic example of this

equilibrium.[1] The reaction can be catalyzed by either an acid or a base.
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Due to the inherent instability of many simple hemiacetals, extensive experimental data for

ethoxymethanol is not widely available in the literature. Much of the available information

comes from computational studies and chemical supplier databases.

Physical and Chemical Properties of Ethoxymethanol
Property Value Source

Molecular Formula C₃H₈O₂ --INVALID-LINK--[2]

Molecular Weight 76.09 g/mol --INVALID-LINK--[2]

CAS Number 10171-38-7 --INVALID-LINK--[2]

Boiling Point 101.7 °C at 760 mmHg --INVALID-LINK--[3]

Density 0.928 g/cm³ --INVALID-LINK--[3]

Flash Point 43.3 °C --INVALID-LINK--[3]

Vapor Pressure 19.5 mmHg at 25°C --INVALID-LINK--[3]

Refractive Index 1.385 --INVALID-LINK--[3]

Spectral Data
Experimental NMR and IR spectra for isolated ethoxymethanol are not readily found in

common databases. This is likely due to its existence in equilibrium with its starting materials,

formaldehyde and ethanol, in solution. However, its presence can be confirmed by techniques

such as gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and isolation of pure

ethoxymethanol are scarce in peer-reviewed literature. However, the general principles for its

formation are well-established.

General Synthesis from Formaldehyde and Ethanol
The most direct route to ethoxymethanol is the reaction of formaldehyde with ethanol.[3] This

reaction can be catalyzed by either acid or base.
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Reaction:

CH₂O + CH₃CH₂OH ⇌ HOCH₂OCH₂CH₃

General Procedure Outline:

Reactant Mixing: Formaldehyde (often in the form of its polymer, paraformaldehyde) is mixed

with an excess of ethanol.

Catalyst Addition: A catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g.,

sodium ethoxide) is added to the mixture.

Equilibrium Establishment: The reaction mixture is stirred, often at room temperature or with

gentle heating, to allow the equilibrium to be established.

Characterization: The presence of ethoxymethanol in the equilibrium mixture can be

confirmed by GC-MS.

Note: The isolation of pure ethoxymethanol from the equilibrium mixture is challenging due to

the reversibility of the reaction. Distillation can shift the equilibrium, and the presence of the

catalyst can promote the formation of the more stable acetal, diethoxymethane.
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Caption: General signaling pathway for the formation of ethoxymethanol.

Unimolecular Decomposition of Ethoxymethanol
Based on computational studies, the high-temperature decomposition of ethoxymethanol
proceeds through several pathways, including hydrogen atom migration and bond fission.
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Caption: Unimolecular decomposition pathways of ethoxymethanol.

Biological Relevance and Implications in Drug
Development
While there are no known specific signaling pathways directly involving ethoxymethanol, the

hemiacetal functional group is of significant biological importance. The most prominent

examples are the cyclic forms of monosaccharides, such as glucose, which exist as stable

intramolecular hemiacetals. The formation and cleavage of these hemiacetal linkages are

fundamental to carbohydrate metabolism and biochemistry.
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In the context of drug development, the hemiacetal moiety can be a key intermediate in the

metabolism of certain drugs. For instance, the enzymatic oxidation of an ether can lead to the

formation of an unstable hemiacetal, which then spontaneously decomposes to an aldehyde

and an alcohol. Understanding the stability and reactivity of simple hemiacetals like

ethoxymethanol can provide insights into the metabolic fate of more complex drug molecules

containing similar structural features.

Furthermore, formaldehyde and ethanol are both biologically relevant molecules.

Formaldehyde is a metabolic byproduct and a reactive electrophile that can interact with

biological macromolecules.[3] Ethanol is a widely consumed psychoactive substance with

complex metabolic pathways. The potential in vivo formation of ethoxymethanol from

endogenous or exogenous formaldehyde and ethanol is a possibility, although its significance

is yet to be determined.

Conclusion
Ethoxymethanol serves as a valuable model compound for understanding the chemistry of

hemiacetals. While its inherent instability makes experimental characterization challenging,

theoretical and computational studies have provided significant insights into its properties and

reactivity. For researchers and professionals in drug development, a solid understanding of the

principles of hemiacetal formation, stability, and decomposition, as exemplified by

ethoxymethanol, is essential for predicting metabolic pathways and designing novel

therapeutic agents. Further research into the experimental characterization and potential

biological roles of simple hemiacetals will undoubtedly contribute to advancements in both

chemistry and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. 2-Ethoxyethanol - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b161747?utm_src=pdf-body
https://www.researchgate.net/publication/10914226_Biological_Role_of_Formaldehyde_and_Cycles_Related_to_Methylation_Demethylation_and_Formaldehyde_Production
https://www.benchchem.com/product/b161747?utm_src=pdf-body
https://www.benchchem.com/product/b161747?utm_src=pdf-body
https://www.benchchem.com/product/b161747?utm_src=pdf-body
https://www.benchchem.com/product/b161747?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=qTSYIOlvNac
https://en.wikipedia.org/wiki/2-Ethoxyethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Ethoxymethanol as a Hemiacetal: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161747#understanding-ethoxymethanol-as-a-
hemiacetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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